![molecular formula C11H12N2 B3039813 (S)-1-(Isoquinolin-8-YL)ethanamine CAS No. 1344594-30-4](/img/structure/B3039813.png)
(S)-1-(Isoquinolin-8-YL)ethanamine
Overview
Description
(S)-1-(Isoquinolin-8-YL)ethanamine, also known as S-Isoquinolin-8-YL ethanamine or SQE, is an organic compound that is commonly used in scientific research. It is a derivative of isoquinolin-8-yl ethanamine, which is an important intermediate in the synthesis of a variety of pharmaceuticals and other biologically active compounds. SQE has been used in a number of studies for its unique biochemical and physiological properties. In
Scientific Research Applications
Enantioselective Reactions
- Iso-Pictet-Spengler Reactions : Enantioselective iso-Pictet-Spengler reactions involving (1H-indol-4-yl)methanamine or 2-(1H-Indol-1-yl)ethanamine with α-ketoamides were developed. This process accesses underexplored indole core structures in medicinal chemistry (Schönherr & Leighton, 2012).
Synthesis of Novel Compounds
- Lamellarin Analogues : Efficient synthetic routes were described for novel compounds like 5,6-dihydropyrrolo[2,1-a]isoquinolines, which are significant alkaloids with biological activities (Liao et al., 2011).
- Antiviral Isoquinoline Alkaloid : A new isoquinoline alkaloid isolated from Thalictrum glandulosissimum showed promising anti-tobacco mosaic virus activity (Luo et al., 2020).
Reaction Mechanisms
- Reactions with Ninhydrin : Study of reactions involving enamino amides of the tetrahydroisoquinoline series with ninhydrin, explaining diverse reaction pathways (Mikhailovskii et al., 2016).
Therapeutic Applications
- Inhibitors of Coagulation Factor XIa : Novel inhibitors containing an (S)-2-phenyl-1-(4-phenyl-1H-imidazol-2-yl)ethanamine core were optimized, showing potential in treating thrombotic disorders (Hangeland et al., 2014).
Chemical Synthesis Techniques
- Synthesis of Isoquinolin Derivatives : A facile synthesis method for novel 1,4-benzoxazepin-2-one derivatives via the reaction of isoquinoline under catalyst-free conditions (Khaleghi et al., 2011).
Drug Development
- Antitumor Activity : Synthesis and evaluation of isoquinoline-1-carboxaldehyde thiosemicarbazone derivatives for antineoplastic activity in mice with L1210 leukemia (Liu et al., 1995).
properties
IUPAC Name |
(1S)-1-isoquinolin-8-ylethanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2/c1-8(12)10-4-2-3-9-5-6-13-7-11(9)10/h2-8H,12H2,1H3/t8-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJUBYEYMHRDJBX-QMMMGPOBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC2=C1C=NC=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC2=C1C=NC=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-(Isoquinolin-8-YL)ethanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.